Cas no 1341144-16-8 (2,3-Dihydro-benzofuran-3-carbonitrile)

• Product Name: 2,3-Dihydro-benzofuran-3-carbonitrile
• CAS No: 1341144-16-8
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 5207923
• PubChem ID: 22281143
• Update Time: 2025-06-08

2,3-Dihydro-benzofuran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzofuran-3-carbonitrile
• 2,3-Dihydro-benzofuran-3-carbonitrile

• Inchi： 1S/C9H7NO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,7H,6H2
• InChI Key： XPTPWDPXDUXMLM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C#N)C1

Computed Properties

• Exact Mass: 145.052763847g/mol
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 2,3-Dihydro-benzofuran-3-carbonitrile

Introduction to 2,3-Dihydro-benzofuran-3-carbonitrile (CAS No. 1341144-16-8)

2,3-Dihydro-benzofuran-3-carbonitrile, with the CAS number 1341144-16-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of benzofurans, which are characterized by a fused benzene and furan ring system. The presence of the cyano group (-CN) at the 3-position of the benzofuran ring imparts specific chemical and biological properties that make it an intriguing subject for research.

The chemical structure of 2,3-Dihydro-benzofuran-3-carbonitrile can be represented as C₉H₇NO. The molecule consists of a six-membered benzene ring fused with a five-membered furan ring, with a cyano group attached to the 3-position of the furan ring. This arrangement provides a rigid and planar structure, which is crucial for its reactivity and stability. The cyano group is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its interactions with other chemical species.

In terms of synthesis, 2,3-Dihydro-benzofuran-3-carbonitrile can be prepared through various methods. One common approach involves the reaction of 2-hydroxybenzaldehyde with acetonitrile in the presence of a suitable catalyst, followed by cyclization and reduction steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, such as using metal-free catalytic systems or microwave-assisted reactions. These methods not only reduce the environmental impact but also improve yield and purity.

The physical properties of 2,3-Dihydro-benzofuran-3-carbonitrile include a melting point of approximately 95°C and a boiling point around 270°C under standard atmospheric conditions. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, 2,3-Dihydro-benzofuran-3-carbonitrile has shown promise as a lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, making it a valuable scaffold for developing new therapeutic agents. Recent studies have explored its potential as an inhibitor of enzymes involved in various disease pathways. For example, it has been investigated for its ability to inhibit protein kinases, which are key regulators of cellular processes such as cell growth and division. This property makes it a potential candidate for treating cancers and other proliferative disorders.

Beyond its pharmaceutical applications, 2,3-Dihydro-benzofuran-3-carbonitrile has also found use in materials science. Its rigid molecular structure and strong electron-withdrawing cyano group make it an excellent building block for constructing advanced materials with tailored properties. For instance, it can be incorporated into polymers to enhance their mechanical strength and thermal stability. Additionally, its ability to form stable complexes with metal ions has led to its use in the development of luminescent materials for applications in optoelectronics and sensing technologies.

The safety profile of 2,3-Dihydro-benzofuran-3-carbonitrile is an important consideration for both industrial and laboratory settings. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in work areas.

In conclusion, 2,3-Dihydro-benzofuran-3-carbonitrile (CAS No. 1341144-16-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, the future prospects for this compound are promising.